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Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Ethylthioethanethiol (CAS
No. 26750-44-7), a bifunctional organosulfur compound. By integrating data on its chemical
structure, physicochemical properties, reactivity, and handling protocols, this guide serves as
an essential resource for professionals leveraging sulfur-based intermediates in synthesis and
materials science.

Section 1: Chemical Identity and Structure

2-Ethylthioethanethiol, also known as 2-(ethylsulfanyl)ethane-1-thiol, possesses a unique
molecular architecture containing both a terminal thiol (-SH) and an internal thioether (sulfide, -
S-) functional group.[1] This dual-sulfur composition makes it a versatile building block for more
complex molecular designs. Its structure is defined by an ethyl group linked via a sulfur atom to
an ethanethiol backbone.

Caption: Chemical structure of 2-Ethylthioethanethiol.
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Table 1: Chemical Identifiers

Identifier Value Source(s)
2-

IUPAC Name : [1]
(Ethylsulfanyl)ethanethiol

CAS Number 26750-44-7 [2][3]

Molecular Formula CaH10S2 [21[3114]

Molecular Weight 122.25 g/mol [2][3]
2-Ethylthioethanethiol, 2-

Synonyms ethylsulfanylethanethiol, [11[3]

Ethanethiol, 2-(ethylthio)-

| INChl Key | IYQVQZXLTIJHEKZ-UHFFFAOYSA-N | |

Section 2: Physicochemical Properties

The physical and chemical properties of 2-Ethylthioethanethiol are critical for its application in
experimental design, particularly for determining appropriate reaction conditions and
purification methods. The compound is a liquid at room temperature with a characteristic strong
odor (stench), a common trait for thiols.[5][6][7][8]

Table 2: Physicochemical Data

Property Value Source(s)
Physical Form Liquid

Boiling Point 179.6 °C at 760 mmHg [3]

Density 0.997 g/cm? [3]

Flash Point 62.4 °C [3]
Refractive Index 1.506 [3]

Purity (Typical) >98% [2]
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| Stability | Air sensitive |[5] |

Section 3: Predicted Spectroscopic Profile

While a comprehensive public database of spectra for 2-Ethylthioethanethiol is not readily
available, its structural features allow for a reliable prediction of its spectroscopic profile. This
analysis is fundamental for reaction monitoring and structural confirmation of its derivatives.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show four distinct sets of signals corresponding to
the different proton environments:

o Ethyl Group (CH3CH2-S-): A triplet integrating to 3H (for the -CHs) and a quartet integrating
to 2H (for the -CHz-).

o Ethylene Bridge (-S-CH2CH2-SH): Two triplets, each integrating to 2H. The methylene group
adjacent to the thioether sulfur will be slightly downfield compared to the one adjacent to the
thiol.

o Thiol Proton (-SH): A broad singlet or a triplet (if coupling to the adjacent CHz is resolved),
integrating to 1H. Its chemical shift can be highly variable depending on concentration and
solvent.

3C NMR Spectroscopy

The carbon NMR spectrum should display four unique signals, one for each carbon atom in the
molecule.

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present:

e S-H Stretch: A weak but sharp absorption band is expected in the region of 2550-2600 cm™1,
which is characteristic of the thiol group.

e C-H Stretch: Strong bands will appear just below 3000 cm~1 corresponding to the sp3 C-H
bonds.
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e C-S Stretch: Weaker absorptions in the fingerprint region (600-800 cm~?) are indicative of
the carbon-sulfur bonds.

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak (M*) would appear at an m/z of approximately 122.
Key fragmentation patterns would likely involve the cleavage of C-S and C-C bonds, leading to
characteristic fragments that can be used to confirm the structure.

Section 4: Reactivity and Synthetic Potential

The utility of 2-Ethylthioethanethiol in research and development stems from its
bifunctionality. The thiol and thioether groups exhibit distinct reactivities, allowing for selective
chemical transformations.

e Thiol Group (-SH): This is the primary reactive site. It is acidic and can be deprotonated by a
base to form a highly nucleophilic thiolate. This thiolate can participate in nucleophilic
substitution (Sn2) reactions with alkyl halides or undergo Michael additions. The thiol is also
susceptible to oxidation, readily forming disulfides.

e Thioether Group (-S-): The internal sulfide is less reactive than the thiol but can be targeted
under specific conditions. It can be oxidized to a sulfoxide and further to a sulfone using
appropriate oxidizing agents, which significantly alters the electronic and physical properties
of the molecule.
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Caption: Key reaction sites of 2-Ethylthioethanethiol.

This dual reactivity makes it a valuable intermediate for synthesizing complex sulfur-containing
molecules, including ligands for metal complexes, building blocks for polymers, and precursors
for novel heterocyclic compounds in drug discovery programs.

Section 5: Proposed Synthesis Methodology

While specific, peer-reviewed synthesis procedures for 2-Ethylthioethanethiol are not widely
published, a logical and efficient route can be designed based on fundamental principles of
organosulfur chemistry. The following protocol describes a plausible approach via the reaction
of an ethanethiolate with a protected 2-bromoethanethiol, followed by deprotection.

Experimental Protocol: Two-Step Synthesis

Objective: To synthesize 2-Ethylthioethanethiol from commercially available starting
materials.

Causality: This method is chosen for its high-yield potential and use of standard laboratory
reactions. The use of a protecting group for the thiol on the electrophile prevents self-
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condensation and polymerization, ensuring the desired product is formed. An inert atmosphere
is critical to prevent the oxidative dimerization of thiols.

Step 1: Synthesis of S-(2-bromoethyl) ethanethioate

¢ In a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 2-
bromoethanethiol in dichloromethane (DCM).

e Cool the solution to 0 °C in an ice bath.

» Slowly add one equivalent of acetyl chloride, followed by one equivalent of a non-
nucleophilic base like triethylamine, to the stirred solution.

 Allow the reaction to warm to room temperature and stir for 4-6 hours.
e Monitor the reaction by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction with water and extract the organic layer. Wash the
organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure to yield the protected intermediate.

Step 2: Nucleophilic Substitution and Deprotection

e Prepare sodium ethanethiolate by reacting ethanethiol with sodium hydride in anhydrous
tetrahydrofuran (THF) at O °C under an inert atmosphere.

e Add the S-(2-bromoethyl) ethanethioate intermediate (from Step 1) dropwise to the sodium
ethanethiolate solution.

 Allow the mixture to stir at room temperature overnight.

o To deprotect the thioacetate, add a solution of hydrochloric acid in methanol and stir for 12-
16 hours.

¢ Neutralize the reaction mixture with a mild base, such as a saturated sodium bicarbonate
solution.
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o Extract the product with an organic solvent (e.g., diethyl ether), wash with brine, and dry over
anhydrous sodium sulfate.

 Purify the crude product via vacuum distillation to obtain pure 2-Ethylthioethanethiol.

Starting Materials
(2-Bromoethanethiol,
Acetyl Chloride)

Step 1: Thiol Protection
(Acylation in DCM)

Intermediate Reagent Prep
(S-(2-bromoethyl) ethanethioate) (Sodium Ethanethiolate)

Step 2: Nucleophilic Substitution
(Reaction in THF)

Step 3: Deprotection
(Acidic Methanol)

Purification
(Vacuum Distillation)

Final Product
(2-Ethylthioethanethiol)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Ethylthioethanethiol.
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Section 6: Safety, Handling, and Storage

2-Ethylthioethanethiol is a hazardous chemical that requires strict safety protocols. It is
classified as a flammable liquid and is highly toxic.

e GHS Hazard Statements: H226 (Flammable liquid and vapour), H301 (Toxic if swallowed),
H310 + H330 (Fatal in contact with skin or if inhaled).

o Handling: All manipulations must be performed in a well-ventilated chemical fume hood.
Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles
with side shields, and a lab coat, is mandatory. Containers should be grounded and bonded
to prevent static discharge. Avoid all contact with skin, eyes, and clothing.

» Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or
argon) to prevent oxidation. The recommended storage temperature is refrigerated (2-8 °C).
Keep away from heat, sparks, open flames, and other ignition sources.[5]

Table 3: First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Move the person to fresh

air immediately. If

breathing has stopped,
Inhalation provide artificial [5]

respiration. Seek

immediate medical

attention.

Immediately remove all
contaminated clothing. Rinse
_ skin with copious amounts of
Skin Contact ) [5]
water for at least 15 minutes.
Seek immediate medical

attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

Eye Contact ) o [5]
easy to do. Continue rinsing.
Seek immediate medical

attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention. |[6] |

Conclusion

2-Ethylthioethanethiol is a potent synthetic intermediate whose value lies in its distinct dual-
sulfur functionality. Its well-defined chemical properties, combined with its predictable reactivity,
make it a useful tool for chemists in academic and industrial settings. However, its significant
toxicity and flammability demand rigorous adherence to safety protocols. This guide provides
the foundational knowledge required for the safe and effective utilization of this compound in
advanced scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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